N,N-dimethyl-2-(2-naphthalenyloxy)ethanamine
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Overview
Description
N,N-dimethyl-2-(2-naphthalenyloxy)ethanamine is a member of naphthalenes.
Scientific Research Applications
1. Anti-Cancer Activity
N,N-dimethyl-2-(2-naphthalenyloxy)ethanamine derivatives have shown promising results in cancer research. A study revealed that certain naphthalene diimide (NDI) derivatives, which include similar structural components, exhibited significant cytotoxicity against cancer cell lines such as K562, A549, and HeLa. These compounds demonstrated strong anti-cancer activities, with shorter side chains proving more effective in anti-proliferative activity. Additionally, their DNA-binding properties as DNA intercalators revealed strong π–π stack binding capability and high binding affinities towards calf thymus (Ct) DNA and G-quadruplex (G4) DNA, suggesting their potential as effective ligands to the duplex DNA (Wei et al., 2013).
2. Drug Analysis and Toxicology
In the field of toxicology and drug analysis, this compound derivatives have been a subject of study. One research focused on developing a high-performance liquid chromatography tandem mass spectrometry method for the determination of specific derivatives in human serum. This method was applied in clinical toxicology testing, highlighting its relevance in the detection and analysis of intoxication cases in emergency departments (Poklis et al., 2013).
3. Pharmacology and Drug Metabolism
The pharmacology and metabolism of this compound derivatives, particularly in the context of NBOMe compounds, have been extensively studied. One study aimed to identify the cytochrome P450 enzymes involved in the metabolism of specific NBOMe derivatives. It found that major enzymes like CYP3A4 and CYP2D6 play a significant role in the metabolism of these compounds, providing insights into potential drug-drug interactions and the impact of genetic polymorphism on their pharmacokinetics (Nielsen et al., 2017).
Properties
Molecular Formula |
C14H17NO |
---|---|
Molecular Weight |
215.29 g/mol |
IUPAC Name |
N,N-dimethyl-2-naphthalen-2-yloxyethanamine |
InChI |
InChI=1S/C14H17NO/c1-15(2)9-10-16-14-8-7-12-5-3-4-6-13(12)11-14/h3-8,11H,9-10H2,1-2H3 |
InChI Key |
ZGSQBSCXVDPEMV-UHFFFAOYSA-N |
SMILES |
CN(C)CCOC1=CC2=CC=CC=C2C=C1 |
Canonical SMILES |
CN(C)CCOC1=CC2=CC=CC=C2C=C1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.